Cas no 1001754-79-5 (2-chloro-4-(piperidin-4-yl)pyrimidine)

• Product Name: 2-chloro-4-(piperidin-4-yl)pyrimidine
• CAS No: 1001754-79-5
• MF: C₉H₁₂ClN₃
• MW: 197.664680480957
• MDL: MFCD10001438
• CID: 1125062
• PubChem ID: 55263760
• Update Time: 2025-08-03

2-chloro-4-(piperidin-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(4-piperidinyl)Pyrimidine
• (2-CHLOROPYRIMIDIN-4-YL)PIPERIDINE
• 2-chloro-4-(piperidin-4-yl)pyrimidine

• MDL： MFCD10001438
• Inchi： 1S/C9H12ClN3/c10-9-12-6-3-8(13-9)7-1-4-11-5-2-7/h3,6-7,11H,1-2,4-5H2
• InChI Key： CKCJRGFGQMXVLB-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(C2CCNCC2)=N1

Computed Properties

• Exact Mass: 197.071975g/mol
• Monoisotopic Mass: 197.071975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 197.66g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 37.8Ų

Additional information on 2-chloro-4-(piperidin-4-yl)pyrimidine

Comprehensive Overview of 2-Chloro-4-(piperidin-4-yl)pyrimidine (CAS No. 1001754-79-5)

The compound 2-Chloro-4-(piperidin-4-yl)pyrimidine (CAS No. 1001754-79-5) is a highly versatile heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, combining a pyrimidine core with a piperidine moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key reasons for the growing interest in 2-Chloro-4-(piperidin-4-yl)pyrimidine is its role in the design of small-molecule modulators for various biological targets. The pyrimidine ring is a common pharmacophore found in many FDA-approved drugs, and the addition of a chloro substituent at the 2-position enhances its reactivity, enabling further functionalization. The piperidin-4-yl group, on the other hand, contributes to improved solubility and binding affinity, making this compound a preferred choice for medicinal chemists.

In recent years, the demand for 2-Chloro-4-(piperidin-4-yl)pyrimidine has surged, driven by advancements in high-throughput screening and fragment-based drug design. These techniques rely heavily on structurally diverse building blocks, and this compound fits perfectly into that category. Additionally, its compatibility with modern synthetic methodologies, such as cross-coupling reactions and click chemistry, further amplifies its utility in combinatorial chemistry libraries.

Another area where 2-Chloro-4-(piperidin-4-yl)pyrimidine shines is in the development of agrochemicals. The pyrimidine scaffold is known for its herbicidal and fungicidal properties, and modifications to this core can lead to novel crop protection agents. With the global push toward sustainable agriculture, researchers are actively exploring eco-friendly alternatives, and this compound offers a promising starting point for such innovations.

From a commercial perspective, CAS No. 1001754-79-5 is often sought after by suppliers and contract research organizations (CROs) specializing in custom synthesis. Its availability in bulk quantities and high purity grades makes it a reliable choice for large-scale projects. Moreover, the compound's stability under standard storage conditions ensures consistent performance in laboratory settings.

In conclusion, 2-Chloro-4-(piperidin-4-yl)pyrimidine (CAS No. 1001754-79-5) is a multifaceted compound with broad applications in drug discovery and agrochemical development. Its structural elegance, combined with its synthetic accessibility, positions it as a key player in the quest for novel bioactive molecules. As research in these fields continues to evolve, the importance of this compound is only expected to grow.